Cas no 1361871-80-8 (3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl)

• Product Name: 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl
• CAS No: 1361871-80-8
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4991848
• Update Time: 2025-06-13

3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-13-7-11(16)2-3-12(13)8-4-9(14)6-10(15)5-8/h2-7H,1H3
• InChI Key： BUIAOPNAIZQERT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl

Introduction to 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl (CAS No. 1361871-80-8) in Modern Chemical and Pharmaceutical Research

3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl (CAS No. 1361871-80-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This biphenyl derivative, characterized by the presence of chlorine, fluorine, and methoxy substituents, exhibits intriguing chemical behavior that makes it a valuable candidate for various synthetic and therapeutic purposes.

The molecular structure of 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl consists of two benzene rings connected by a methoxy group at the 2-position of one ring and fluorine atoms at the 4'-position of the other. The chlorine atoms are located at the 3- and 5-positions of the same ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block in medicinal chemistry and materials science.

In recent years, researchers have been exploring the pharmacological potential of 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl and its derivatives. The combination of electron-withdrawing chloro groups and electron-donating methoxy group creates a balance that enhances interactions with biological targets. This has led to its investigation as a precursor in the synthesis of novel compounds with potential antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl is its role in developing advanced materials. The biphenyl core is known for its rigidity and stability, which are crucial for applications in liquid crystals, organic light-emitting diodes (OLEDs), and photovoltaic cells. The presence of fluorine and chlorine substituents further modulates these properties, allowing for fine-tuning of material characteristics such as thermal stability, solubility, and electronic conductivity.

Recent studies have highlighted the compound's significance in the development of fluorescent probes for biochemical assays. The fluorine atom at the 4'-position can be exploited to design highly sensitive sensors that detect specific biomolecules or environmental pollutants. Such probes are essential tools in diagnostic chemistry and environmental monitoring, enabling researchers to visualize and quantify target analytes with high precision.

The methoxy group at the 2-position also plays a critical role in determining the reactivity of 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl. It serves as a nucleophilic site for various functionalization reactions, allowing chemists to introduce additional groups or linkages for tailored applications. This flexibility has made it a popular intermediate in synthetic chemistry, particularly in constructing complex molecules with desired biological activities.

In the context of drug discovery, 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl has been incorporated into several lead compounds that show promise in preclinical studies. Its structural motif is reminiscent of known bioactive molecules, suggesting that derivatives thereof may exhibit similar therapeutic effects. Researchers are particularly interested in exploring its potential as an antioxidant or neuroprotective agent, given the protective role biphenyl derivatives play in certain biological pathways.

The synthesis of 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as cross-coupling reactions and palladium-catalyzed transformations are often employed to construct the biphenyl core efficiently. These techniques have been refined over time to minimize side products and maximize scalability for industrial applications.

From an industrial perspective, 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl represents a significant asset for chemical manufacturers due to its broad utility across multiple sectors. Its incorporation into polymers enhances material performance, while its use in pharmaceutical intermediates contributes to faster drug development pipelines. As demand for specialized chemicals grows, compounds like this continue to play a pivotal role in advancing both academic research and commercial applications.

The future prospects for 3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl are promising, with ongoing research uncovering new ways to leverage its unique properties. Innovations in computational chemistry are enabling more efficient virtual screening processes to identify promising derivatives rapidly. Additionally, green chemistry approaches are being explored to develop sustainable synthetic routes that reduce environmental impact without compromising efficacy.

In conclusion,3,5-Dichloro-4'-fluoro-2'-methoxy-biphenyl (CAS No. 1361871-80-8) stands as a testament to the importance of structural diversity in chemical research. Its multifaceted applications span from pharmaceuticals to advanced materials，underscoring its versatility as both a research tool and an industrial compound。As scientists continue to unravel its potential，it is likely that this compound will remain at forefrontof innovation，driving progress across multiple scientific disciplines。